Cas no 1354014-84-8 ((S)-2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354014-84-8
• MF: C₁₃H₂₅N₃O₃
• MW: 271.35590338707
• CID: 2158567
• Update Time: 2025-11-06

(S)-2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-{[(2-amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 2-((2-amino-N-methylacetamido)methyl)pyrrolidine-1-carboxylate
• AM96452
• (S)-2-{[(2-Aminoacetyl)methylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H25N3O3/c1-13(2,3)19-12(18)16-7-5-6-10(16)9-15(4)11(17)8-14/h10H,5-9,14H2,1-4H3/t10-/m0/s1
• InChI Key： WZWFOLISWWQXKZ-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1CN(C(CN)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 339
• Topological Polar Surface Area: 75.9

Additional information on (S)-2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of (S)-2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354014-84-8)

The compound (S)-2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354014-84-8) is a specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the pyrrolidine ring and tert-butyl ester group, make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. Researchers and chemists frequently search for this compound due to its relevance in asymmetric synthesis and medicinal chemistry applications.

In recent years, the demand for chiral intermediates like (S)-2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound’s stereochemical purity is critical for ensuring the efficacy and safety of potential therapeutics, aligning with the growing focus on green chemistry and sustainable synthesis methods. Users often inquire about its synthetic routes, purification techniques, and scalability in industrial settings.

The tert-butyl ester moiety in this molecule provides excellent stability under various reaction conditions, making it a preferred choice for solid-phase peptide synthesis (SPPS). Additionally, the methyl-amino and amino-acetyl functional groups offer versatile sites for further derivatization, enabling the creation of complex molecular architectures. Questions about its solubility, storage conditions, and compatibility with other reagents are common among synthetic chemists.

From an SEO perspective, keywords such as “chiral building blocks”, “pyrrolidine derivatives”, and “tert-butyl ester synthesis” are highly relevant to this compound. The rise of AI-driven drug discovery has also increased interest in such intermediates, as they are often used in high-throughput screening and machine learning-assisted molecular design. This aligns with broader trends in biotechnology and computational chemistry.

Quality control and analytical characterization of (S)-2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester are essential topics for researchers. Techniques like HPLC, NMR, and mass spectrometry are frequently employed to confirm its identity and purity. Discussions around its regulatory status and supply chain logistics are also pertinent, given the global nature of pharmaceutical manufacturing.

In summary, (S)-2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354014-84-8) represents a critical tool for modern drug development. Its applications span peptide chemistry, catalysis, and material science, reflecting its versatility and importance in advancing scientific innovation.